ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate

• IUPAC Name: ethyl 2-amino-5-bromo-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C6H8BrN3O2/c1-2-12-5(11)3-4(7)10-6(8)9-3/h2H2,1H3,(H3,8,9,10)
• InChI Key: SFHYBOOPWVUOPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=N1)N)Br
• Molecular Formula: C6H8BrN3O2
• Molecular Weight: 234.05 g/mol
• CAS RN: 2090379-45-4

Description

Ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate is a chemical compound with the CAS Number: 2090379-45-4. It has a molecular weight of 234.05 and its IUPAC name is ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate is 1S/C6H8BrN3O2/c1-2-12-5 (11)3-4 (7)10-6 (8)9-3/h2H2,1H3, (H3,8,9,10). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

Ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate is a powder that is stored at room temperature. It has a molecular weight of 234.05.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

Imidazole-containing compounds, such as “ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate”, have been used in the synthesis and modification of novel compounds for drug discovery and medicinal chemistry. The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Agrochemicals

Imidazole derivatives are also used in agrochemicals. They can be used in the development of new pesticides and herbicides.

Dyes for Solar Cells and Other Optical Applications

Recent research has shown that imidazole derivatives can be used in dyes for solar cells and other optical applications. They can help in the development of more efficient and sustainable energy solutions.

Functional Materials

Imidazole derivatives are being used in the development of functional materials. These materials can have various applications in different industries, including electronics, textiles, and construction.

Catalysis

Imidazole derivatives are also being used in catalysis. They can help in speeding up chemical reactions, making industrial processes more efficient and sustainable.

Synthesis of Other Heterocyclic Compounds

Imidazole derivatives can be used in the synthesis of other heterocyclic compounds. These compounds can have a wide range of applications in different fields, including pharmaceuticals, agrochemicals, and materials science.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Imidazole compounds, including ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate, have a broad range of chemical and biological properties and are important in the development of new drugs. They show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. Therefore, they have great potential for future research and drug development.

Mechanism of Action

Target of Action

Ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate is a derivative of imidazole, a heterocyclic compound that is a key component in many functional molecules used in a variety of applications Imidazole derivatives have been found to bind with high affinity to multiple receptors, playing a significant role in cell biology .

Mode of Action

Imidazole derivatives are known to interact with their targets, causing various biological changes . These changes can result in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Imidazole derivatives are known to affect various biological pathways due to their broad-spectrum biological activities . For instance, some imidazole derivatives have shown inhibitory activity against influenza A, indicating their potential impact on viral replication pathways .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .

Result of Action

Imidazole derivatives are known to have diverse biological activities, indicating that they can cause a variety of molecular and cellular changes .

Action Environment

It’s worth noting that the compound should be stored in an inert atmosphere at temperatures between 2-8°c for optimal stability .